Cas no 899736-94-8 (N-1-(4-methylphenyl)-4-oxo-1H,4H,5H-pyrazolo3,4-dpyrimidin-5-ylbutanamide)

• Product Name: N-1-(4-methylphenyl)-4-oxo-1H,4H,5H-pyrazolo3,4-dpyrimidin-5-ylbutanamide
• CAS No: 899736-94-8
• MF: C₁₆H₁₇N₅O₂
• MW: 311.338482618332
• CID: 5486272
• Update Time: 2025-07-16

N-1-(4-methylphenyl)-4-oxo-1H,4H,5H-pyrazolo3,4-dpyrimidin-5-ylbutanamide Chemical and Physical Properties

Names and Identifiers

• N-[1-(4-methylphenyl)-4-oxopyrazolo[3,4-d]pyrimidin-5-yl]butanamide
• N-1-(4-methylphenyl)-4-oxo-1H,4H,5H-pyrazolo3,4-dpyrimidin-5-ylbutanamide

• Inchi： 1S/C16H17N5O2/c1-3-4-14(22)19-20-10-17-15-13(16(20)23)9-18-21(15)12-7-5-11(2)6-8-12/h5-10H,3-4H2,1-2H3,(H,19,22)
• InChI Key： VAPRQXYCUXGHMM-UHFFFAOYSA-N
• SMILES： C(NN1C=NC2N(C3=CC=C(C)C=C3)N=CC=2C1=O)(=O)CCC

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles

Additional information on N-1-(4-methylphenyl)-4-oxo-1H,4H,5H-pyrazolo3,4-dpyrimidin-5-ylbutanamide

Introduction to N-1-(4-methylphenyl)-4-oxo-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-5-ylbutanamide (CAS No. 899736-94-8)

N-1-(4-methylphenyl)-4-oxo-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-5-ylbutanamide (CAS No. 899736-94-8) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to the class of pyrazolopyrimidines, which are known for their diverse biological activities, including anti-inflammatory, antiviral, and anticancer properties. In this article, we will delve into the chemical structure, synthesis methods, pharmacological activities, and recent research findings related to this compound.

The chemical structure of N-1-(4-methylphenyl)-4-oxo-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-5-ylbutanamide is characterized by a pyrazolopyrimidine core linked to a butanamide moiety. The presence of the 4-methylphenyl group and the 4-oxo functionality contributes to its unique pharmacological profile. The molecular formula of this compound is C₁₇H₁₆N₆O₂, and its molecular weight is approximately 328.35 g/mol. The structural complexity of this molecule allows for a wide range of interactions with biological targets, making it a promising candidate for drug development.

The synthesis of N-1-(4-methylphenyl)-4-oxo-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-5-ylbutanamide has been reported in several studies. One common approach involves the reaction of 1-(4-methylphenyl)-5-amino-tetrahydro-pyrazolo[3,4-d]pyrimidin-4-one with butyric acid chloride in the presence of a base such as triethylamine. This method yields the desired product in moderate to good yields and has been optimized for large-scale production. Alternative synthetic routes have also been explored to improve yield and reduce side reactions, including microwave-assisted synthesis and catalytic methods.

In terms of pharmacological activities, N-1-(4-methylphenyl)-4-oxo-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-5-ylbutanamide has shown promising results in various preclinical studies. One notable application is its potential as an anticancer agent. Research has demonstrated that this compound exhibits potent cytotoxic effects against several cancer cell lines, including those derived from breast cancer, lung cancer, and colon cancer. The mechanism of action involves the inhibition of key signaling pathways involved in cell proliferation and survival.

Recent studies have also explored the anti-inflammatory properties of N-1-(4-methylphenyl)-4-oxo-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-5-ylbutanamide. In vitro experiments have shown that it can effectively reduce the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in lipopolysaccharide (LPS)-stimulated macrophages. These findings suggest that this compound may have therapeutic potential in inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

The antiviral activity of N-1-(4-methylphenyl)-4-oxo-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-5-ylbutanamide has also been investigated. Preliminary studies have indicated that it can inhibit the replication of certain viruses, including influenza virus and herpes simplex virus (HSV). The antiviral mechanism is thought to involve the modulation of viral entry or replication processes within host cells.

Beyond its direct biological activities, N-1-(4-methylphenyl)-4-oxo-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-5-ylbutanamide has also been studied for its potential as a lead compound for drug discovery. Structure-based drug design approaches have been employed to identify derivatives with enhanced potency and selectivity. These efforts have led to the development of several analogs with improved pharmacological profiles and reduced toxicity.

Clinical trials are currently underway to evaluate the safety and efficacy of N-1-(4-methylphenyl)-4-oxo-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-5-ylbutanamide in various therapeutic settings. Early-phase trials have shown promising results in terms of tolerability and preliminary efficacy signals. However, further research is needed to fully understand its clinical potential and optimize its use in patient care.

In conclusion, N-1-(4-methylphenyl)-4-o xo - 1 H , 4 H , 5 H - pyrazolo [ 3 , 4 - d ] pyrimidin - 5 - ylbutanamide (CAS No . 899736 - 9 0 - 8 ) strong > represents a promising compound with diverse biological activities and therapeutic potential . Its unique chemical structure , coupled with ongoing research efforts , positions it as a valuable candidate for further development in medicinal chemistry . As new findings continue to emerge , this compound may play a significant role in advancing our understanding and treatment of various diseases . p >